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Introduction

N-nitroso-olanzapine is a potential nitrosamine impurity that can form in pharmaceutical
products containing olanzapine, an atypical antipsychotic medication. Due to the classification
of many nitrosamines as probable human carcinogens, regulatory agencies require stringent
control and monitoring of these impurities in drug substances and products. Ultra-Performance
Liquid Chromatography (UPLC), often coupled with mass spectrometry (MS), offers a rapid,
sensitive, and robust analytical tool for the detection and quantification of N-nitroso-
olanzapine at trace levels. This document provides a detailed application note and protocol for
the analysis of N-nitroso-olanzapine using UPLC, intended for researchers, scientists, and
drug development professionals.

Experimental Protocols

This section details the methodologies for the UPLC-based analysis of N-nitroso-olanzapine.
The following protocol is a comprehensive guide based on established methods for olanzapine
and its impurities, adapted for the specific analysis of its N-nitroso derivative.

Reagents and Materials
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Solvents: Acetonitrile (ACN), Methanol (MeOH), and water (UPLC or LC-MS grade).

Reagents: Formic acid (FA), Ammonium acetate.

Reference Standards: N-nitroso-olanzapine, Olanzapine.

Sample Preparation: Volumetric flasks, pipettes, syringes, and 0.22 um syringe filters.

Instrumentation and Chromatographic Conditions

e Instrumentation: A UPLC system equipped with a photodiode array (PDA) detector or a
tandem mass spectrometer (MS/MS).

o Chromatographic Column: A reversed-phase column suitable for UPLC, such as an Acquity
UPLC BEH C18 (100 mm x 2.1 mm, 1.7 um) or equivalent.

e Mobile Phase:
o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient Elution: A typical gradient program would start with a low percentage of organic
phase (Mobile Phase B) and gradually increase to elute the N-nitroso-olanzapine. A
starting point could be:

0-1 min: 5% B

o

[¢]

1-5 min: 5-95% B (linear gradient)

5-6 min: 95% B

[¢]

o

6-6.1 min: 95-5% B (return to initial)

o

6.1-8 min: 5% B (equilibration)

e Flow Rate: 0.3 - 0.5 mL/min.

e Column Temperature: 30 - 40 °C.
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e Injection Volume: 1 - 5 pL.

o Detector Wavelength (for PDA): Based on the UV spectrum of N-nitroso-olanzapine. A
starting point would be to monitor at the same wavelength as olanzapine (e.g., 254 nm) and
then optimize.

e Mass Spectrometry (MS/MS) Parameters (if applicable):
o lonization Mode: Electrospray lonization (ESI), Positive.

o Multiple Reaction Monitoring (MRM) transitions for N-nitroso-olanzapine would need to
be determined by infusing a standard solution. Based on the molecular weight of N-
nitroso-olanzapine (341.43 g/mol )[1], a potential precursor ion would be [M+H]+ at m/z
342.4. Product ions would be determined experimentally.

Sample and Standard Preparation

o Standard Stock Solution: Accurately weigh and dissolve N-nitroso-olanzapine reference
standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of a
known concentration (e.g., 100 pg/mL).

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase or a suitable diluent to cover the desired concentration
range for calibration.

e Sample Preparation (for Drug Product):

o Accurately weigh and transfer a portion of the powdered drug product equivalent to a
specific amount of olanzapine into a volumetric flask.

o Add a suitable extraction solvent (e.g., a mixture of acetonitrile and water).
o Sonicate for a specified time to ensure complete dissolution of the analyte.
o Dilute to the mark with the extraction solvent and mix well.

o Centrifuge or filter the solution through a 0.22 pum syringe filter to remove any particulate
matter before injection.
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Data Presentation

The following table summarizes the typical validation parameters for a UPLC method for the

analysis of olanzapine, which can be used as a starting point and acceptance criteria for the

validation of an N-nitroso-olanzapine method.[2][3]

Validation Parameter

Typical Performance

Linearity (R?)

= 0.999

Accuracy (% Recovery)

98.0% - 102.0%

Precision (% RSD)

< 2.0%

Limit of Detection (LOD)

Analyte dependent, typically in the ng/mL range

Limit of Quantification (LOQ)

Analyte dependent, typically in the ng/mL range

Specificity

No interference from blank, placebo, or other

impurities

Robustness

Method remains unaffected by small, deliberate

variations in parameters

Mandatory Visualization
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Caption: Workflow for the UPLC analysis of N-nitroso-olanzapine.
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Caption: Logical relationship for the formation of N-nitroso-olanzapine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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